Cas no 1702572-98-2 (2-(2,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid)

• Product Name: 2-(2,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid
• CAS No: 1702572-98-2
• MF: C₂₄H₁₉F₂NO₄
• MW: 423.40877366066
• CID: 5220127
• PubChem ID: 103664277
• Update Time: 2025-10-30

2-(2,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid
• 2-(2,5-difluorophenyl)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]acetic acid
• Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-2,5-difluoro-
• 2-(2,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid

• Inchi： 1S/C24H19F2NO4/c1-27(22(23(28)29)19-12-14(25)10-11-21(19)26)24(30)31-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20,22H,13H2,1H3,(H,28,29)
• InChI Key： RKOJNUUKSQMWAK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C(=O)O)N(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 640
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8

Additional information on 2-(2,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid

Comprehensive Overview of 2-(2,5-Difluorophenyl)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic Acid (CAS No. 1702572-98-2)

2-(2,5-Difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid (CAS No. 1702572-98-2) is a specialized fluorinated aromatic compound with significant applications in pharmaceutical research and peptide synthesis. This compound features a unique Fmoc-protected amino acid structure, making it a valuable intermediate in the development of novel therapeutics and bioactive molecules. Its molecular design combines a difluorophenyl moiety with an Fmoc-methylaminoacetic acid backbone, offering enhanced stability and reactivity for targeted chemical modifications.

In recent years, the demand for fluorinated building blocks like CAS 1702572-98-2 has surged due to their role in drug discovery and bioconjugation. Researchers frequently inquire about its synthetic routes, solubility profiles, and compatibility with solid-phase peptide synthesis (SPPS). The compound's Fmoc group enables efficient deprotection under mild conditions, aligning with green chemistry principles—a topic gaining traction in AI-driven molecular design discussions.

The 2,5-difluorophenyl segment contributes to the compound's lipophilicity and metabolic stability, addressing key challenges in bioavailability optimization. Laboratories often explore its use in creating PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitors, reflecting current trends in targeted protein degradation therapies. Analytical techniques such as HPLC purification and LC-MS characterization are critical for ensuring the purity of this intermediate, as highlighted in recent high-impact journal publications.

From an SEO perspective, common queries include "Fmoc-amino acid derivatives," "difluorophenyl applications in medicinal chemistry," and "CAS 1702572-98-2 supplier." The compound's relevance extends to antibody-drug conjugates (ADCs) and fluorescent probes, areas where structural customization is paramount. Its carboxylic acid functionality allows for further derivatization via amide coupling, meeting the needs of combinatorial chemistry platforms.

Notably, 1702572-98-2 exemplifies the intersection of fluorine chemistry and peptide engineering—two fields dominating Google Scholar alerts. Discussions on AI-assisted retrosynthesis often reference such compounds to demonstrate machine learning applications in retrosynthetic planning. Storage recommendations typically emphasize anhydrous conditions to preserve the integrity of the acid group and Fmoc protection.

In summary, 2-(2,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)acetic acid represents a versatile tool for cutting-edge research, bridging gaps between small-molecule drugs and biologics. Its synthetic flexibility and pharmacophore potential continue to inspire innovations across cheminformatics and preclinical development pipelines.